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Compound of Interest

Compound Name: Methyl 2-(3-acetylphenyl)benzoate

Cat. No.: B7959640

A comprehensive search for "Methyl 2-(3-acetylphenyl)benzoate"” in chemical databases and
scientific literature did not yield a specific entry for this compound. This suggests that this
particular isomer may not be a widely synthesized or commercially available substance. It is
also possible that the nomenclature used is non-standard. This guide presents data on
structurally related and isomeric compounds to provide context and potential avenues for
further research.

Chemical Identity and Properties of Related Isomers

While data for Methyl 2-(3-acetylphenyl)benzoate is not available, several isomers and
structurally similar molecules have been identified. The properties of these compounds are
summarized below to aid researchers in comparative analysis. The predicted molecular formula
for the requested compound would be CisH1403 with a molecular weight of approximately
254.28 g/mol .

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b7959640?utm_src=pdf-interest
https://www.benchchem.com/product/b7959640?utm_src=pdf-body
https://www.benchchem.com/product/b7959640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7959640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )

2-Acetyl-4-
Methylphenyl 4010-19-9 C16H1403 254.28|[1]
Benzoate
4-acetylphenyl 2-

306743-67-9 C16H1403 254.28|2]
methylbenzoate
(2-Acetylphenyl) 4- ] )

Not Available C16H1403 Not Available[3]
methylbenzoate
Methyl 4-

3609-53-8 C10H1003 178.18[4][5][6]1[7]
acetylbenzoate
Methyl-3-acetyl

21860-07-1 C10H1003 178.18
benzoate
Methyl 2-(2-

16535-88-9 C11H1203 192.21[8]
acetylphenyl)acetate
Methyl 4-acetyl-2- )

Not Available C11H1203 192.21[9]
methylbenzoate
2-acetylphenyl

4010-33-7 Ci15H1203 240.26[10][11][12][13]
benzoate
3-Acetylphenyl

139-28-6 C1s5H1203 240.25[14]
benzoate
Methyl 2-[(3-
methylphenyl)acetyllo  61653-02-9 C17H1603 268.31[15]

enzoate

Experimental Protocols

Due to the absence of specific literature on Methyl 2-(3-acetylphenyl)benzoate, a detailed

experimental protocol for its synthesis or use in experiments cannot be provided. However,

general synthetic routes for related methyl benzoate compounds often involve Fischer

esterification.
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A general procedure for the synthesis of a methyl benzoate derivative, such as Methyl 4-
acetylbenzoate from 4-acetylbenzoic acid, is as follows:

» Dissolve the corresponding benzoic acid derivative in an excess of methanol.

e Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

e Heat the reaction mixture at reflux for several hours.

» After cooling, neutralize the excess acid with a base, such as sodium bicarbonate solution.
o Extract the ester with an organic solvent (e.g., diethyl ether).

e Wash the organic layer with brine, dry it over an anhydrous salt (e.g., magnesium sulfate),
and concentrate it under reduced pressure to yield the crude product.

The final product can be purified by recrystallization or chromatography.[16]

This generalized protocol would likely be a starting point for the synthesis of the target
compound, Methyl 2-(3-acetylphenyl)benzoate, from the corresponding 2-(3-
acetylphenyl)benzoic acid, which would first need to be synthesized or procured.

Logical Workflow for Synthesis

The synthesis of a substituted methyl benzoate, as requested, would logically follow a multi-
step process. The diagram below illustrates a potential synthetic pathway, which is a
hypothetical workflow based on standard organic chemistry principles.
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Hypothetical Synthesis Workflow

Starting Materials

3-Bromoacetophenone Methyl 2-boronobenzoate

Key Reaction

Suzuki Coupling

Final Rroduct

A
Methyl 2-(3-acetylphenyl)benzoate

Click to download full resolution via product page

Caption: A potential synthetic route to Methyl 2-(3-acetylphenyl)benzoate via a Suzuki
coupling reaction.

Signaling Pathways and Biological Activity

Without experimental data for Methyl 2-(3-acetylphenyl)benzoate, any discussion of its
involvement in signaling pathways or its biological activity would be purely speculative.
Research on structurally similar compounds can sometimes provide clues. For instance, some
benzoate derivatives are explored for their potential as enzyme inhibitors or receptor
modulators in various disease models. However, direct extrapolation of these activities to the
requested compound is not scientifically sound.

Conclusion

While a detailed technical guide on Methyl 2-(3-acetylphenyl)benzoate cannot be provided
due to a lack of available data, this document serves to inform researchers of this data gap.
The provided information on related compounds may assist in the design of synthetic routes
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and experimental plans for this novel compound. Researchers interested in this specific
molecule will likely need to undertake its synthesis and characterization as a first step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Methyl 2-(3-acetylphenyl)benzoate - A
Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7959640#cas-number-and-molecular-weight-of-
methyl-2-3-acetylphenyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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